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Compound of Interest

Compound Name: (R)-2-phenylpropanal
CAS No.: 38235-74-4
Cat. No.: B1361230
Get Quote
Introduction

(R)-2-phenylpropanal, an organic compound with a distinct stereochemistry, is a molecule of

interest in various scientific domains. This technical guide provides an in-depth overview of its

chemical identity, properties, and relevant data for researchers, scientists, and professionals in
drug development.

Chemical Identification and Properties

(R)-2-phenylpropanal is a chiral aldehyde. The "(R)" designation in its name refers to the
specific spatial arrangement of the atoms around the chiral center, following the Cahn-Ingold-
Prelog priority rules.

Table 1: Chemical Identifiers for (R)-2-phenylpropanal
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Identifier Value Source
IUPAC Name (2R)-2-phenylpropanal
CAS Number 38235-74-4
Molecular Formula CoH100
Molecular Weight 134.17 g/mol
InChI=1S/C9H100/c1-8(7-
InChl 10)9-5-3-2-4-6-9/h2-
8H,1H3/t8-/m0/s1
IQVAERDLDAZARL-
InChlKey

QMMMGPOBSA-N

Canonical SMILES

CC(C=0)C1=CC=CC=C1

It is important to distinguish the (R)-enantiomer from its racemic mixture, 2-phenylpropanal,

which has the CAS number 93-53-8. The racemic mixture contains equal amounts of the (R)

and (S) enantiomers.

Table 2: Physicochemical Properties of 2-Phenylpropanal (Racemic)

Property Value Source
Density 1.01 g/cm3

Boiling Point 201 °C (at 12 torr)

Flash Point 169 °F

Melting Point 60 °C

Vapor Pressure 0.27 mmHg

Soluble in most fixed oils;

Solubility Slightly soluble in propylene
glycol; Insoluble in glycerin
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Note: The physicochemical properties listed above are for the racemic mixture, as specific data
for the pure (R)-enantiomer is not readily available in the initial search. It is anticipated that the
properties of the individual enantiomers will be very similar to those of the racemate.

Synthesis and Reactivity

The synthesis of enantiomerically pure (R)-2-phenylpropanal is a key challenge in organic
chemistry. One reported method involves a two-step synthesis starting from (S)-styrene oxide,
which yields the desired product in high enantiomeric excess. Another approach is the
enzymatic reduction of arylpropionic aldehydes using specific enzymes.

The aldehyde functional group in (R)-2-phenylpropanal makes it a versatile intermediate in
organic synthesis. It can undergo a variety of chemical reactions, including nucleophilic
additions and condensation reactions, making it a valuable building block for the synthesis of
more complex molecules, particularly in the pharmaceutical and fine chemical industries.

Logical Relationship of Isomers

The relationship between the different forms of 2-phenylpropanal can be visualized as follows:

2-Phenylpropanal (Racemate)
CAS: 93-53-8

Contains

(R)-2-phenylpropanal

CAS: 38235-74-4 (S)-2-phenylpropanal

Click to download full resolution via product page

Isomeric relationship of 2-phenylpropanal.

Applications and Biological Relevance
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While specific biological activities for (R)-2-phenylpropanal are not detailed in the initial search
results, the broader class of phenylacetaldehydes, to which it belongs, are known to occur in
nature and have applications in the fragrance and flavor industry. For instance, 2-
phenylpropanal (racemic) is described as having a fresh, green, and hyacinth-like taste and
has been detected in foods such as tomatoes. The racemic mixture is also used as a flavoring
agent.

Further research into the specific biological activities of the (R)-enantiomer could reveal unique
properties relevant to drug development, as stereochemistry often plays a critical role in the
pharmacological activity of molecules.

» To cite this document: BenchChem. [(R)-2-phenylpropanal: A Comprehensive Technical
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361230/docs#r-2-phenylpropanal-a-comprehensive-
technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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